Cas no 1315373-22-8 (Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate)

Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate is a quinoline-based ester derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a chloro-methoxy-substituted quinoline core, which may contribute to its reactivity and biological activity. The compound is particularly notable for its 4-oxoquinoline scaffold, a motif often explored in medicinal chemistry for its diverse pharmacological properties. The ethyl acetate side chain enhances solubility and provides a handle for further functionalization. This intermediate is suitable for use in the development of bioactive molecules, including antimicrobial or anticancer agents, due to its modifiable functional groups and stable heterocyclic framework. Proper handling and storage under inert conditions are recommended to maintain stability.

Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate structure

1315373-22-8 structure

Product Name:Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate

CAS No:1315373-22-8

MF:C₁₄H₁₄ClNO₄

MW:295.718263149261

CID:5207699

Update Time:2025-06-09

Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate
- Ethyl2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate
- SB70734
- (7-Chloro-6-methoxy-4-oxo-4H-quinolin-1-yl)-acetic acid ethyl ester
- Inchi： 1S/C14H14ClNO4/c1-3-20-14(18)8-16-5-4-12(17)9-6-13(19-2)10(15)7-11(9)16/h4-7H,3,8H2,1-2H3
- InChI Key： ZQMIWPYSYIZTLD-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2C(C=CN(CC(=O)OCC)C=2C=1)=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 412
XLogP3: 2.6
Topological Polar Surface Area: 55.8

Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM493710-1g	Ethyl2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate	1315373-22-8	97%	1g	$***	2023-03-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD610171-1g	Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate	1315373-22-8	97%	1g	￥2541.0	2023-04-03

Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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4. An apparatus for determining small amounts of alchohol in sour milk and urine

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5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

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Additional information on Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate

Comprehensive Overview of Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate (CAS No. 1315373-22-8)

Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate (CAS No. 1315373-22-8) is a specialized organic compound belonging to the quinoline derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of a chloro and methoxy substituent on the quinoline ring, along with the ethyl acetate side chain, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for quinoline derivatives has surged, driven by their widespread use in drug discovery and material science. Researchers are particularly interested in compounds like Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate due to their potential biological activities, including antimicrobial and anti-inflammatory properties. This aligns with the growing trend of exploring heterocyclic compounds for therapeutic applications, a topic frequently searched in academic and industrial databases.

The synthesis of Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate involves multi-step organic reactions, often starting from readily available precursors like 7-chloro-6-methoxyquinolin-4(1H)-one. The ethyl acetate moiety is introduced through alkylation or esterification reactions, which are well-documented in organic chemistry literature. This compound's CAS No. 1315373-22-8 serves as a unique identifier, ensuring precise tracking in chemical inventories and regulatory compliance.

From an industrial perspective, Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate is valued for its role as a building block in the synthesis of more complex molecules. Its chloro and methoxy groups offer reactive sites for further functionalization, making it a preferred choice for medicinal chemists. The compound's stability under standard storage conditions also adds to its practicality in laboratory settings.

Environmental and safety considerations are paramount when handling Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate. While it is not classified as hazardous under typical conditions, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the increasing focus on green chemistry and sustainable practices in chemical research, a topic frequently explored in modern scientific discourse.

In summary, Ethyl 2-(7-chloro-6-methoxy-4-oxoquinolin-1(4H)-yl)acetate (CAS No. 1315373-22-8) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural attributes and synthetic versatility make it a valuable asset for researchers exploring quinoline-based therapeutics and other advanced materials. As the scientific community continues to investigate its potential, this compound is likely to remain a focal point in organic and medicinal chemistry.